Cas no 23127-13-1 (1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 6-methyl-8-propyl-)

1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 6-methyl-8-propyl- structure
23127-13-1 structure
Product name:1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 6-methyl-8-propyl-
CAS No:23127-13-1
MF:C9H13N5
MW:191.233020544052
CID:237911
PubChem ID:71356825

1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 6-methyl-8-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 6-methyl-8-propyl-
    • 6-methyl-8-propyl-[1,2,4]triazolo[4,3-a]pyrazin-3-amine
    • 6-Methyl-8-propyl[1,2,4]triazolo[4,3-a]pyrazin-3-amine
    • DTXSID20780938
    • 23127-13-1
    • Inchi: InChI=1S/C9H13N5/c1-3-4-7-8-12-13-9(10)14(8)5-6(2)11-7/h5H,3-4H2,1-2H3,(H2,10,13)
    • InChI Key: WFPKROAQWOOZSZ-UHFFFAOYSA-N
    • SMILES: CC1=CN2C(N)=NN=C2C(CCC)=N1

Computed Properties

  • Exact Mass: 191.11709544g/mol
  • Monoisotopic Mass: 191.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų
  • XLogP3: 1.3

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